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Compound of Interest

Compound Name: 1H-Pyrrolo[2,3-d]pyridazine

Cat. No.: B1291449 Get Quote

Essential Safety and Handling Guide for 1H-
Pyrrolo[2,3-d]pyridazine
Disclaimer: A specific, comprehensive Safety Data Sheet (SDS) for 1H-Pyrrolo[2,3-
d]pyridazine (CAS: 271-35-2) is not readily available from major chemical suppliers. The

following guidance is based on the predicted properties of the compound and the known

hazards of structurally similar heterocyclic compounds, such as pyridazine and pyrrolo[2,3-

d]pyrimidines. This information should be used as a precautionary guide. A thorough risk

assessment must be conducted by researchers before handling this chemical.

This guide provides essential procedural information for the safe handling, operation, and

disposal of 1H-Pyrrolo[2,3-d]pyridazine to ensure the safety of laboratory personnel and

maintain regulatory compliance.

Chemical and Physical Properties
The toxicological properties of 1H-Pyrrolo[2,3-d]pyridazine have not been fully investigated.

[1] Based on data for related structures like 7H-Pyrrolo(2,3-d)pyrimidine, this compound should

be treated as potentially harmful if swallowed, in contact with skin, or inhaled.[2] It may cause

skin and serious eye irritation.[2] The table below summarizes key physical and chemical data.
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Property Value Source

Molecular Formula C₆H₅N₃ [1][3][4]

Molar Mass 119.12 g/mol [1][3]

Appearance
Predicted to be a colorless or

pale yellow crystalline solid
[1]

Density (Predicted) 1.348 ± 0.06 g/cm³ [1][3][4]

Boiling Point (Predicted) 405.9 ± 18.0 °C [1][3]

Solubility

Soluble in organic solvents like

ethanol and DMSO; low

solubility in water.

[1]

Storage

Store sealed in a dry, well-

ventilated place at room

temperature.

[1][3]

Operational Plan: Safe Handling Protocol
All handling of 1H-Pyrrolo[2,3-d]pyridazine should be performed in a well-ventilated area,

preferably inside a certified chemical fume hood.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB22456087_EN.htm
https://www.echemi.com/products/pid_Seven11730-1h-pyrrolo23-dpyridazine.html
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB22456087_EN.htm
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB22456087_EN.htm
https://www.echemi.com/products/pid_Seven11730-1h-pyrrolo23-dpyridazine.html
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB22456087_EN.htm
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://m.chemicalbook.com/ProductChemicalPropertiesCB22456087_EN.htm
https://www.benchchem.com/product/b1291449?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR2836_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification Rationale

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact which

may cause serious irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To avoid skin contact. Gloves

must be inspected before use

and disposed of properly after

handling.[1]

Protective Clothing A standard laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Not required if handled within a

fume hood. Use a NIOSH-

approved respirator if dust or

aerosols may be generated

outside a fume hood.

To prevent inhalation, which

may be harmful.[2]

Step-by-Step Handling Procedure
Preparation:

Ensure the work area within the chemical fume hood is clean and uncluttered.

Assemble all necessary equipment (spatula, weighing paper, glassware, solvent) before

retrieving the chemical.

Verify that an appropriate chemical spill kit and emergency eyewash station/shower are

accessible.

Weighing the Compound:

Perform all weighing operations on a tared weigh boat or paper inside the fume hood to

contain any dust.

Use a dedicated spatula for this chemical.
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Close the container tightly immediately after dispensing the required amount.[1]

Dissolving the Compound:

Add the solvent to the vessel containing the weighed 1H-Pyrrolo[2,3-d]pyridazine slowly

to avoid splashing.

If heating is required, use a controlled heating mantle and ensure proper ventilation.

Keep the container closed when not actively in use.

Post-Handling:

Decontaminate the spatula and work surface with an appropriate solvent (e.g., ethanol or

isopropanol) followed by soap and water.

Dispose of all contaminated disposables (gloves, weigh paper) in the designated

hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Dispose of all waste containing 1H-Pyrrolo[2,3-d]pyridazine as hazardous chemical waste in

strict accordance with local, state, and federal regulations.

Waste Collection
Solid Waste: Collect waste powder, contaminated weigh boats, and other contaminated

disposables in a clearly labeled, sealed hazardous waste container. The label should include

"Hazardous Waste" and the full chemical name.

Liquid Waste: Collect solutions containing 1H-Pyrrolo[2,3-d]pyridazine in a dedicated,

labeled, and sealed hazardous waste container. Do not mix with incompatible waste

streams.

Sharps: Any contaminated needles or sharp objects must be disposed of in a designated

sharps container.
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Preparing for Disposal
Do not pour any waste containing this compound down the drain.[6]

Ensure all waste containers are tightly sealed to prevent leaks or spills.

Store waste containers in a designated secondary containment area away from incompatible

materials.

Arranging for Professional Disposal
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for pickup.

Provide the full chemical name and any available safety information to the disposal service

to ensure proper handling and treatment.

Visual Workflow
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Caption: Workflow for Safe Handling and Disposal of 1H-Pyrrolo[2,3-d]pyridazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1291449?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/1H-Pyrrolo[2,3-d]pyridazine
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Pyrrolo_2_3-d_pyrimidine
https://pubchem.ncbi.nlm.nih.gov/compound/7H-Pyrrolo_2_3-d_pyrimidine
https://m.chemicalbook.com/ProductChemicalPropertiesCB22456087_EN.htm
https://www.echemi.com/products/pid_Seven11730-1h-pyrrolo23-dpyridazine.html
https://store.apolloscientific.co.uk/storage/msds/OR2836_msds.pdf
https://www.chemicalbook.com/msds/pyridazine.pdf
https://www.benchchem.com/product/b1291449#personal-protective-equipment-for-handling-1h-pyrrolo-2-3-d-pyridazine
https://www.benchchem.com/product/b1291449#personal-protective-equipment-for-handling-1h-pyrrolo-2-3-d-pyridazine
https://www.benchchem.com/product/b1291449#personal-protective-equipment-for-handling-1h-pyrrolo-2-3-d-pyridazine
https://www.benchchem.com/product/b1291449#personal-protective-equipment-for-handling-1h-pyrrolo-2-3-d-pyridazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1291449?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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